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Compound of Interest

Compound Name: 2-Ethylhexyl nitrate

Cat. No.: B1219852 Get Quote

Essential Safety and Handling Guide for 2-
Ethylhexyl Nitrate
This guide provides crucial safety protocols and logistical plans for the handling and disposal of

2-Ethylhexyl nitrate (CAS No. 27247-96-7). Adherence to these procedures is vital for

ensuring personnel safety and minimizing environmental impact in a laboratory setting.

Hazard Identification and Classification
2-Ethylhexyl nitrate is a combustible liquid that is harmful if swallowed, inhaled, or in contact

with skin.[1][2] It can cause skin and serious eye irritation, as well as respiratory irritation.[1] It

is also toxic to aquatic life with long-lasting effects.[1][2][3]
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Hazard Class Hazard Statement

Flammable liquids (Combustible liquid) H227: Combustible liquid.[1][2]

Acute toxicity, oral, dermal, inhalation
H302 + H312 + H332: Harmful if swallowed, in

contact with skin or if inhaled.[2]

Skin corrosion/irritation H315: Causes skin irritation.[1]

Serious eye damage/eye irritation H319: Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure H335: May cause respiratory irritation.[1]

Hazardous to the aquatic environment
H411: Toxic to aquatic life with long lasting

effects.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The recommended equipment is detailed

below.
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Protection Type Specification Rationale

Eye and Face Protection

Chemical splash goggles or a

face shield that conforms to

EN166 (EU) or NIOSH (US)

standards.[3][4]

Protects against splashes that

can cause serious eye

irritation.[1]

Skin Protection

- Chemical-resistant gloves

(e.g., Nitrile rubber).[5] -

Fire/flame resistant and

impervious clothing, such as a

lab coat or chemical-resistant

apron.[4][6] - Closed-toe

shoes.[5]

Prevents skin contact which

can be harmful and cause

irritation.[1][2]

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

chemical fume hood.[1][7] If

ventilation is inadequate, use a

NIOSH/MSHA-approved

respirator.[6] A full-face

supplied air respirator is

recommended if it is the sole

means of protection.[1][3]

Protects against the inhalation

of harmful vapors which can

cause respiratory irritation.[1]

[6]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is essential for safety.

Handling and Storage Protocol
Ventilation: Always handle 2-Ethylhexyl nitrate in a well-ventilated area or a chemical fume

hood to prevent vapor formation and accumulation.[1][3]

Ignition Sources: Keep the substance away from heat, sparks, open flames, and hot

surfaces.[2][7] No smoking is permitted in the handling area.[2][7] Implement measures to

prevent the buildup of electrostatic charge.[3]
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Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the work area.[1][2] Contaminated clothing should be removed and washed before reuse.[2]

[8]

Storage: Store in a cool, dry, and well-ventilated place away from direct sunlight and

incompatible materials.[2][9] Keep containers tightly closed when not in use.[3][9] Opened

containers must be carefully resealed and kept upright to prevent leakage.[2][9]

Spill Management Protocol
Immediate Action: In case of a spill, evacuate personnel to a safe area.[1] Remove all

sources of ignition.[3]

Containment: Prevent further leakage or spillage if it is safe to do so.[1][3] Use non-

combustible absorbent materials like sand, earth, or vermiculite to contain the spill.[3][8]

Cleanup: Collect the absorbed material and place it into a suitable, closed container for

disposal.[3] Do not let the product enter drains or waterways.[1][3]

Ventilation: Ensure the area is well-ventilated during cleanup.[1]

Disposal Plan
Disposal of 2-Ethylhexyl nitrate and its containers must be conducted by a licensed waste

disposal contractor.[8][9] Dispose of the contents and container in accordance with all local,

regional, national, and international regulations.[1][2] Do not dispose of untreated waste into

the sewer.[9] Empty containers may retain product residues and should be handled as

hazardous waste.[9]

Emergency First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[1][3]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation persists, consult a

physician.[1][3]

Eye Contact

Rinse cautiously with water for at least 15

minutes.[1] Remove contact lenses if present

and easy to do. Continue rinsing. Seek

immediate medical attention from an

ophthalmologist.[1]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[3] Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[3][8]
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Workflow for Safe Handling of 2-Ethylhexyl Nitrate
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Caption: This diagram outlines the key procedural steps for the safe handling of 2-Ethylhexyl
nitrate, from preparation to disposal, including emergency responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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